Cas no 1508373-01-0 (2-ISOCYANATO-5-METHYLOXOLANE)
2-ISOCYANATO-5-METHYLOXOLANE Chemical and Physical Properties
Names and Identifiers
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- Furan, tetrahydro-2-isocyanato-5-methyl-
- 2-ISOCYANATO-5-METHYLOXOLANE
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- MDL: MFCD24084434
- Inchi: 1S/C6H9NO2/c1-5-2-3-6(9-5)7-4-8/h5-6H,2-3H2,1H3
- InChI Key: CNUNVGBIUOBPHB-UHFFFAOYSA-N
- SMILES: O1C(C)CCC1N=C=O
2-ISOCYANATO-5-METHYLOXOLANE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-280874-1.0g |
2-ISOCYANATO-5-METHYLOXOLANE |
1508373-01-0 | 1.0g |
$1068.0 | 2023-03-01 | ||
| Enamine | EN300-280874-2.5g |
2-ISOCYANATO-5-METHYLOXOLANE |
1508373-01-0 | 2.5g |
$2212.0 | 2023-09-09 | ||
| Enamine | EN300-280874-5.0g |
2-ISOCYANATO-5-METHYLOXOLANE |
1508373-01-0 | 5.0g |
$2802.0 | 2023-03-01 | ||
| Enamine | EN300-280874-10.0g |
2-ISOCYANATO-5-METHYLOXOLANE |
1508373-01-0 | 10.0g |
$3524.0 | 2023-03-01 | ||
| Enamine | EN300-280874-1g |
2-ISOCYANATO-5-METHYLOXOLANE |
1508373-01-0 | 1g |
$1068.0 | 2023-09-09 | ||
| Enamine | EN300-280874-5g |
2-ISOCYANATO-5-METHYLOXOLANE |
1508373-01-0 | 5g |
$2802.0 | 2023-09-09 | ||
| Enamine | EN300-280874-10g |
2-ISOCYANATO-5-METHYLOXOLANE |
1508373-01-0 | 10g |
$3524.0 | 2023-09-09 |
2-ISOCYANATO-5-METHYLOXOLANE Related Literature
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Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
Additional information on 2-ISOCYANATO-5-METHYLOXOLANE
Research Briefing on 2-ISOCYANATO-5-METHYLOXOLANE (CAS: 1508373-01-0): Recent Advances and Applications in Chemical Biology and Pharmaceutical Sciences
2-ISOCYANATO-5-METHYLOXOLANE (CAS: 1508373-01-0) is a specialized chemical compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This heterocyclic isocyanate derivative exhibits unique reactivity, making it a valuable building block for the synthesis of novel bioactive molecules and drug candidates. Recent studies have explored its potential in targeted drug delivery, covalent inhibitor design, and polymer-based therapeutic systems.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in developing covalent inhibitors for cysteine proteases. Researchers utilized 2-ISOCYANATO-5-METHYLOXOLANE as a key intermediate to create selective inhibitors of cathepsin B, showing promising results in cancer cell models. The oxolane ring structure was found to enhance membrane permeability while the isocyanate group enabled specific covalent binding to the target enzyme.
In materials science applications, a team at MIT reported in Advanced Materials (2024) the use of this compound as a crosslinking agent for biodegradable polymer networks. The study highlighted how the structural features of 2-ISOCYANATO-5-METHYLOXOLANE contribute to controlled degradation kinetics in physiological environments, making it particularly suitable for implantable drug delivery devices.
Recent pharmacokinetic studies (European Journal of Pharmaceutical Sciences, 2024) have investigated the metabolic stability of derivatives containing this scaffold. The methyl-substituted oxolane ring demonstrates improved metabolic stability compared to similar non-methylated analogs, while maintaining favorable solubility profiles. This makes 2-ISOCYANATO-5-METHYLOXOLANE an attractive starting point for medicinal chemistry optimization campaigns.
Safety and handling considerations for this compound were recently updated in Chemical Research in Toxicology (2023). While the isocyanate group presents typical reactivity hazards, the oxolane ring structure appears to mitigate some of the respiratory sensitization potential observed with simpler aliphatic isocyanates. Nevertheless, proper personal protective equipment and engineering controls remain essential when working with this material.
The compound's potential in antibody-drug conjugate (ADC) development was explored in a 2024 Nature Biotechnology publication. Researchers successfully employed 2-ISOCYANATO-5-METHYLOXOLANE as a linker for connecting cytotoxic payloads to monoclonal antibodies, demonstrating improved stability in circulation while maintaining efficient payload release upon target cell internalization.
Ongoing clinical trials (as of Q2 2024) include several investigational new drugs that utilize derivatives of 2-ISOCYANATO-5-METHYLOXOLANE as either active pharmaceutical ingredients or critical formulation components. These developments underscore the growing pharmaceutical relevance of this chemical scaffold across multiple therapeutic areas including oncology, infectious diseases, and inflammatory disorders.
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